![molecular formula C22H18N2O2S B2757599 N-(6-ethoxybenzo[d]thiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide CAS No. 313646-77-4](/img/structure/B2757599.png)
N-(6-ethoxybenzo[d]thiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide
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Overview
Description
N-(6-ethoxybenzo[d]thiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound, also known as EBT, is a fluorescent dye that is commonly used in radiation dosimetry, medical imaging, and biological research.
Scientific Research Applications
Overview of Benzothiazoles in Scientific Research
Benzothiazoles, including derivatives like N-(6-ethoxybenzo[d]thiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide, have garnered interest in scientific research due to their broad spectrum of biological activities. These compounds are explored for their potential in medicinal chemistry, especially in the development of new pharmacotherapies. For instance, the synthesis and biological importance of 2-(thio)ureabenzothiazoles have been highlighted, demonstrating their significance in the treatment of diseases such as rheumatoid arthritis and systemic lupus erythematosus, as well as their use in fungicides and herbicides. This underlines the versatile application of benzothiazoles in developing therapeutic agents and their role in agricultural practices (Rosales-Hernández et al., 2022).
Benzothiazoles in Chemotherapeutic Development
Recent advancements in the structural modifications of benzothiazoles have underscored their potential as chemotherapeutic agents. The therapeutic potential of benzothiazoles, facilitated through various structural modifications, has been the focus of numerous patent reviews, indicating the ongoing interest and development efforts in this area. The modifications aim at enhancing their anticancer, antimicrobial, and anti-inflammatory properties, among others. This suggests a promising future for benzothiazoles in the realm of drug discovery and cancer chemotherapy (Kamal et al., 2015).
Biodegradation and Environmental Impact
The occurrence, toxicity, and biodegradation of condensed thiophenes, a class related to benzothiazoles found in petroleum, have been reviewed to understand their environmental impact. This review addresses the types of organosulfur compounds in petroleum, including benzothiazoles, and their potential toxicity. It emphasizes the importance of studying the biodegradation pathways of these compounds to mitigate their environmental impact, indicating the dual focus of research on benzothiazoles: exploring therapeutic potential while assessing and addressing environmental concerns (Kropp & Fedorak, 1998).
Mechanism of Action
Target of Action
Similar compounds with a thiazole group have been known to exhibit antibacterial activity .
Mode of Action
These molecules, when used in conjunction with cell-penetrating peptides, display potent antibacterial activity against both Gram-negative and Gram-positive bacteria . The drug-peptide complex displays faster killing-kinetics towards bacterial cells, creates pores in the bacterial cell membranes, and shows negligible haemolytic activity towards human RBCs .
Biochemical Pathways
Compounds with similar structures have been known to inhibit the cyclooxygenase (cox) enzymes, which are crucial in the biosynthesis of prostaglandins .
Result of Action
Similar compounds have shown to create pores in bacterial cell membranes, leading to their death .
properties
IUPAC Name |
N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-phenylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2O2S/c1-2-26-18-12-13-19-20(14-18)27-22(23-19)24-21(25)17-10-8-16(9-11-17)15-6-4-3-5-7-15/h3-14H,2H2,1H3,(H,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PORAPMBDSXXSBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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